5-[(4-chlorobenzyl)thio]-3-ethyl-1H-1,2,4-triazole

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanyl]-5-ethyl-1H-1,2,4-triazole
• InChI: InChI=1S/C11H12ClN3S/c1-2-10-13-11(15-14-10)16-7-8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3,(H,13,14,15)
• InChI Key: AGEYHEDEFXPWOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC2=CC=C(C=C2)Cl
• Molecular Formula: C11H12ClN3S
• Molecular Weight: 253.75 g/mol

Description

5-[(4-chlorobenzyl)thio]-3-ethyl-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C11H12ClN3S and its molecular weight is 253.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 253.0440463 g/mol and the complexity rating of the compound is 209. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticonvulsant Activity

• 5-[(4-chlorobenzyl)thio]-3-ethyl-1H-1,2,4-triazole derivatives have been studied for their anticonvulsant properties. A series of these derivatives showed significant efficacy in preventing seizures, with one derivative being identified as a promising drug candidate due to its favorable efficacy and toxicity profile (Plech et al., 2014).

Anticancer Applications

• These compounds have been evaluated for their potential as anticancer agents. Molecular docking studies of certain derivatives have demonstrated their ability to inhibit epidermal growth factor receptor (EGFR), a key target in cancer therapy (Karayel, 2021).

Oxidative Stress Reduction

• Research has indicated that specific 1,2,4-triazole derivatives can help in reducing oxidative stress caused by ethanol in mouse brain and liver, highlighting their potential therapeutic application in oxidative stress-related conditions (Aktay et al., 2005).

Antimicrobial Properties

• Several 1,2,4-triazole derivatives have been synthesized and tested for antimicrobial activities. Some of these compounds displayed significant activity against a range of microorganisms, suggesting their use in developing new antimicrobial agents (Bektaş et al., 2010).

Corrosion Inhibition

• These compounds have also been utilized in the field of materials science, particularly as corrosion inhibitors for metals. Research has demonstrated their effectiveness in protecting mild steel against corrosion in acidic environments, making them valuable in industrial applications (Bentiss et al., 2007).

Anti-inflammatory Activity

• Certain triazole derivatives have shown potential in treating inflammation. Studies have identified derivatives with significant anti-inflammatory effects, which could be developed into new anti-inflammatory drugs (Al-Omar et al., 2010).